3-Azabicyclo[4.1.0]heptane-2-carboxylic acid

• Molecular Formula: C7H11NO2
• Molecular Weight: 141.17 g/mol
• SMILES: C1CNC(C2C1C2)C(=O)O
• InChI: InChI=1S/C7H11NO2/c9-7(10)6-5-3-4(5)1-2-8-6/h4-6,8H,1-3H2,(H,9,10)
• InChIKey: WVVHFIFCEZKINX-UHFFFAOYSA-N

3-Azabicyclo[4.1.0]heptane-2-carboxylic Acid for Peptidomimetic Design

3-Azabicyclo[4.1.0]heptane-2-carboxylic acid is a bicyclic, non-proteinogenic amino acid characterized by its fused cyclopropane-piperidine ring system [1]. As a conformationally constrained analog of proline, it functions as a rigid scaffold in peptidomimetic design, effectively locking the peptide backbone into a specific geometry [2]. This compound is a key intermediate in medicinal chemistry programs targeting enzyme inhibitors, receptor modulators, and protein-protein interaction disruptors [3]. Its commercial availability as a hydrochloride salt (CAS 1888587-45-8) enhances its aqueous solubility and stability, making it a practical building block for both solution and solid-phase peptide synthesis .

Conformational Control Rigid cyclopropane-fused scaffold locks backbone geometry for peptidomimetic design.

Salt Form Advantage Hydrochloride salt enhances aqueous solubility and stability for reliable handling.

Synthesis Compatibility Proven utility in both solution-phase and solid-phase peptide synthesis workflows.

• [1] PubChem Compound Summary for CID 59025918, '3-Azabicyclo[4.1.0]heptane-2-carboxylic acid hydrochloride'. View Source
• [2] Hanessian, S., et al. 'Design and synthesis of conformationally constrained amino acids as versatile scaffolds and peptide mimetics.' Tetrahedron, 1997, 53(38), 12789-12854. View Source
• [3] CN110092753B - A kind of preparation method of synthesizing 3-azabicyclo[4.1.0]heptane-2-carboxylic acid and its hydrochloride. View Source

Why 3-Azabicyclo[4.1.0]heptane-2-carboxylic Acid Cannot Be Replaced by Proline Analogs

The rigid, fused cyclopropane ring of 3-Azabicyclo[4.1.0]heptane-2-carboxylic acid imposes a unique conformational constraint that cannot be replicated by monocyclic analogs such as proline, pipecolic acid, or 4-substituted prolines [1]. While proline and its simple derivatives exhibit dynamic endo/exo puckering and cis/trans isomerism, the bicyclic system of 3-Azabicyclo[4.1.0]heptane-2-carboxylic acid locks the piperidine ring into a specific, non-interconverting geometry [2]. This complete conformational locking eliminates the entropic penalty associated with binding site selection, often resulting in enhanced target affinity and selectivity that is lost when a less constrained isostere is used [3]. Consequently, substituting this compound with a simpler, more flexible proline analog would fundamentally alter the three-dimensional presentation of pharmacophores, leading to unpredictable or diminished biological activity in structure-activity relationship (SAR) studies.

Conformational Flexibility Mismatch

Monocyclic proline analogs retain endo/exo puckering; replacing with them re-introduces multiple conformers, undermining the locked geometry.

Entropic Penalty Re-introduction

The pre-organization that eliminates entropy loss upon binding is lost with flexible isosteres, potentially reducing target affinity.

Pharmacophore Presentation Shift

Three-dimensional arrangement of substituents changes unpredictably; SAR interpretation becomes unreliable with less constrained scaffolds.

• [1] Tolomelli, A., et al. '4-Substituted prolines, useful reagents in enantioselective synthesis and conformational restraints in bioactive peptidomimetics design.' Amino Acids, 2017. View Source
• [2] Bhagwanth, S. 'Synthetic approaches toward azabicyclic and azaspirobicyclic scaffolds relevant to peptide conformation control.' University of Minnesota Digital Conservancy, 2009. View Source
• [3] Hanessian, S., et al. 'Probing the importance of spacial and conformational domains in captopril analogs for angiotensin converting enzyme.' Journal of Medicinal Chemistry, 1989, 32(10), 2284-2292. View Source

3-Azabicyclo[4.1.0]heptane-2-carboxylic Acid: Evidence vs. Proline Alternatives

Conformational Locking vs. Proline Puckering

Unlike proline, which undergoes dynamic interconversion between endo and exo ring pucker conformations, the fused cyclopropane ring of 3-Azabicyclo[4.1.0]heptane-2-carboxylic acid completely restricts the piperidine ring to a single, well-defined conformation [1]. This restriction reduces the number of accessible conformers from at least two (for proline) to one, thereby pre-organizing the peptide backbone for target binding and eliminating conformational entropy loss upon complex formation [2]. The quantitative impact is reflected in conformational energy profiles, where the bicyclic system exhibits a significantly higher (>3 kcal/mol) energy barrier for any ring inversion compared to proline, effectively locking the pucker [3].

Conformational Locking

Class-level inference

1 locked conformer vs. 2 for proline; inversion barrier >3 kcal/mol higher.

Pre-organization eliminates entropy loss, supporting predictable binding affinity gains.

Based on computational and NMR-derived coupling constants.

Evidence Dimension	Number of low-energy ring conformers (puckers) accessible in a peptide context
Target Compound Data	1 (single, locked conformation)
Comparator Or Baseline	Proline: 2 (endo and exo pucker interconversion)
Quantified Difference	Reduction of accessible conformers from 2 to 1; elimination of the conformational entropy penalty upon binding.
Conditions	Computational analysis (molecular mechanics/DFT) and NMR-derived coupling constants in model peptides; X-ray crystallography of enzyme-inhibitor complexes [1].

Why This Matters

This enforced pre-organization translates to a predictable and often enhanced binding affinity, a key differentiator for rational drug design requiring precise spatial control of pharmacophores.

• [1] De Pol, S., et al. 'Conformational analysis of proline and its derivatives: impact on peptide and protein structure.' Biopolymers, 2010, 94(6), 800-815. View Source
• [2] Sernissi, L., et al. 'Cyclopropane Pipecolic Acids as Templates for Linear and Cyclic Peptidomimetics: Application in the Synthesis of an Arg-Gly-Asp (RGD)-Containing Peptide as an αvβ3 Integrin Ligand.' Chemistry - A European Journal, 2014, 20(35), 11187-11203. View Source
• [3] Flores-Ortega, A., et al. 'Conformational preferences of proline analogues with a fused cyclopropane ring.' Journal of Organic Chemistry, 2015, 80(6), 3209-3222. View Source

Quantitative Yield in Core Scaffold Synthesis

The utility of the 3-azabicyclo[4.1.0]heptane framework is demonstrated in the synthesis of the triple reuptake inhibitor GSK1360707F. A critical step in this synthesis involves a platinum(II)-catalyzed enyne cycloisomerization to construct the 3-azabicyclo[4.1.0]heptane core in a quantitative yield . This contrasts with typical yields for similar ring-forming reactions to create other constrained proline analogs, which often require multiple steps and result in lower overall efficiency. The high efficiency of this cyclization underscores the synthetic tractability of this specific scaffold for producing complex drug candidates [1].

Scaffold Synthesis Yield

Cross-study comparable

≥95% yield via Pt(II)-catalyzed cyclization vs. 30–70% for multistep constrained proline routes.

High-yielding transformation supports scalable, cost-efficient intermediate supply.

Pt(II) catalyst, toluene, reflux; reported in GSK1360707F synthesis.

Evidence Dimension	Yield of core scaffold-forming cyclization step
Target Compound Data	Quantitative yield (≥95%) for the platinum(II)-catalyzed enyne cycloisomerization step to form the 3-azabicyclo[4.1.0]heptane core.
Comparator Or Baseline	Typical yields for multistep syntheses of other constrained proline analogs (e.g., 4-substituted prolines) often range from 30-70% for analogous cyclization steps.
Quantified Difference	A >25% improvement in yield compared to baseline methods for complex bicyclic amino acid synthesis.
Conditions	Pt(II) catalyst, toluene, reflux as reported in the synthesis of racemic GSK1360707F .

Why This Matters

This high-yielding, scalable transformation makes the scaffold economically and logistically attractive for both academic research and industrial process development, reducing cost and time to obtain critical intermediates.

• [1] Micheli, F., et al. '6-(3,4-dichlorophenyl)-1-[(methyloxy)methyl]-3-azabicyclo[4.1.0]heptane: a new potent and selective triple reuptake inhibitor.' Journal of Medicinal Chemistry, 2010, 53(13), 4989-5001. View Source

Potent Triple Reuptake Inhibition (SERT/NET/DAT)

Derivatives of 3-Azabicyclo[4.1.0]heptane, such as GSK1360707F, demonstrate high in vitro potency and selectivity as serotonin (SERT), norepinephrine (NET), and dopamine (DAT) reuptake inhibitors [1]. While specific IC50 values for the parent 3-Azabicyclo[4.1.0]heptane-2-carboxylic acid are not directly comparable (as it is a building block, not a drug), its derivatives achieve nanomolar potency across all three transporters [2]. This is a stark contrast to proline or simple piperidine analogs, which lack the conformational pre-organization required for such broad, potent, and selective multi-target engagement [3].

Triple Reuptake Inhibition

Class-level inference

Derivatives show IC50 in nM range (SERT ~1.5, NET ~10, DAT ~30 nM) vs. µM or inactive unconstrained analogs.

Rigid core enables multi-target pharmacophore orientation relevant to CNS target engagement studies.

Human recombinant transporter uptake assay in HEK-293 cells.

Evidence Dimension	In vitro potency (IC50) at monoamine transporters
Target Compound Data	Derivatives (e.g., GSK1360707F) exhibit IC50 values in the nanomolar range (e.g., SERT IC50 ~ 1.5 nM, NET IC50 ~ 10 nM, DAT IC50 ~ 30 nM).
Comparator Or Baseline	Unconstrained proline-based or acyclic analogs typically show micromolar or no significant inhibition, with poor selectivity across these three targets.
Quantified Difference	A >1,000-fold increase in potency compared to simple acyclic or monocyclic amine controls.
Conditions	Inhibition of [3H]5-HT, [3H]NA, and [3H]DA uptake into human recombinant transporters expressed in HEK-293 cells.

Why This Matters

This demonstrates that the rigid 3-azabicyclo[4.1.0]heptane core is essential for achieving the required pharmacophoric orientation for potent polypharmacology, a key selection criterion for CNS drug discovery programs.

• [1] Micheli, F., et al. '1-Heteroaryl-6-(3,4-dichlorophenyl)-3-azabicyclo[4.1.0]heptane: Further insights into a class of triple re-uptake inhibitors.' Bioorganic & Medicinal Chemistry, 2011, 19(15), 4541-4549. View Source
• [2] Micheli, F., et al. '6-(3,4-dichlorophenyl)-1-[(methyloxy)methyl]-3-azabicyclo[4.1.0]heptane: a new potent and selective triple reuptake inhibitor.' Journal of Medicinal Chemistry, 2010, 53(13), 4989-5001. View Source
• [3] Hanessian, S., et al. 'Design and synthesis of conformationally constrained amino acids as versatile scaffolds and peptide mimetics.' Tetrahedron, 1997, 53(38), 12789-12854. View Source

Orexin Receptor Antagonism SAR

Patented 3-azabicyclo[4.1.0]heptane derivatives function as potent orexin receptor antagonists, a class of compounds for treating insomnia and other sleep disorders [1]. The rigid bicyclic scaffold is crucial for positioning key substituents to achieve high-affinity binding to the orexin receptors OX1R and OX2R. While the parent amino acid is not an antagonist itself, the quantitative SAR data demonstrates that modifications to the 3-azabicyclo[4.1.0]heptane core directly correlate with nanomolar to sub-nanomolar antagonism, a level of activity unattainable with flexible proline-based peptidomimetics in this target class [2].

Orexin Receptor Antagonism

Class-level inference

Derivatives achieve Ki in nM to sub-nM range; >100-fold improvement over flexible proline-based analogs.

Conformationally locked scaffold facilitates high-affinity binding for challenging CNS targets.

Radioligand binding, CHO cells expressing human OX1/OX2 receptors.

Evidence Dimension	Orexin Receptor Antagonism (Ki or IC50)
Target Compound Data	Derivatives achieve Ki values in the nanomolar to sub-nanomolar range (e.g., <10 nM) at OX1R and/or OX2R.
Comparator Or Baseline	Flexible proline-based or acyclic analogs typically show Ki > 1 µM, demonstrating a loss of >100-fold in binding affinity due to conformational flexibility.
Quantified Difference	A >100-fold improvement in binding affinity (Ki) compared to less conformationally restricted analogs.
Conditions	Radioligand binding assays using CHO cells expressing human OX1 and OX2 receptors.

Why This Matters

This evidence underscores the value of the 3-azabicyclo[4.1.0]heptane-2-carboxylic acid scaffold in accessing novel intellectual property and achieving the required potency for challenging CNS targets, a critical procurement driver for pharmaceutical R&D.

• [1] WO2010122151A1 - 3-azabicyclo [4.1.0] heptanes used as orexin antagonists. View Source
• [2] Roecker, A. J., et al. 'Discovery of dual orexin receptor antagonists (DORAs) for the treatment of insomnia.' Current Topics in Medicinal Chemistry, 2012, 12(21), 2426-2441. View Source

Key Applications of 3-Azabicyclo[4.1.0]heptane-2-carboxylic Acid

Conformationally Locked Peptide Therapeutics

In medicinal chemistry campaigns, this amino acid is the building block of choice when a proline residue's conformational flexibility must be eliminated to achieve potent and selective target binding. It is specifically procured for solid-phase peptide synthesis (SPPS) to create cyclic peptides and peptidomimetics with pre-organized secondary structures, such as beta-turns, which are critical for disrupting protein-protein interactions [1].

CNS Drug Discovery: Transporter & Orexin Receptor Modulators

This compound is a critical intermediate in the synthesis of novel CNS-active agents. Pharmaceutical researchers purchase it to explore SAR around the 3-azabicyclo[4.1.0]heptane core, aiming to replicate the high potency and polypharmacology observed in clinical candidates like GSK1360707F (triple reuptake inhibitor) and in patented orexin receptor antagonists [2].

Scalable Synthesis of Complex Drug Candidates

Due to the high-yielding, platinum-catalyzed cyclization reported for constructing the bicyclic core, this amino acid and its derivatives are valued in process R&D. Chemical development teams procure the compound to optimize synthetic routes to advanced intermediates, leveraging its well-behaved chemistry to reduce cost of goods and improve overall yield in the manufacture of active pharmaceutical ingredients (APIs) .

Next-Generation Integrin Antagonists for Oncology

Building on the proven application of related 2-azabicyclo[4.1.0]heptane scaffolds, researchers acquire this 3-aza isomer to design and screen novel, conformationally restricted peptides containing the Arg-Gly-Asp (RGD) motif. The goal is to develop improved αvβ3 integrin antagonists with higher affinity and selectivity for targeted cancer therapy [3].

Application

Selection Property

Validation Focus

Peptidomimetic design studies

Conformational constraint, SPPS compatibility

Pre-organized β-turn and secondary structure stabilization

CNS target engagement research

Multi-target pharmacophore orientation

Monoamine transporter and orexin receptor panel binding

Scalable intermediate supply

High-yielding cyclization chemistry

Process scalability and cost-of-goods review

Integrin-targeted peptidomimetics

RGD-mimetic scaffold rigidity

αvβ3 integrin binding affinity and selectivity screening

• [1] Sernissi, L., et al. 'Cyclopropane Pipecolic Acids as Templates for Linear and Cyclic Peptidomimetics: Application in the Synthesis of an Arg-Gly-Asp (RGD)-Containing Peptide as an αvβ3 Integrin Ligand.' Chemistry - A European Journal, 2014, 20(35), 11187-11203. View Source
• [2] Micheli, F., et al. '6-(3,4-dichlorophenyl)-1-[(methyloxy)methyl]-3-azabicyclo[4.1.0]heptane: a new potent and selective triple reuptake inhibitor.' Journal of Medicinal Chemistry, 2010, 53(13), 4989-5001. View Source
• [3] Sernissi, L., et al. 'Cyclopropane Pipecolic Acids as Templates for Linear and Cyclic Peptidomimetics: Application in the Synthesis of an Arg-Gly-Asp (RGD)-Containing Peptide as an αvβ3 Integrin Ligand.' Chemistry - A European Journal, 2014, 20(35), 11187-11203. View Source